Cas no 86419-71-8 (N1-(2-nitrophenyl)ethane-1,2-diamine hydrochloride)

• Product Name: N1-(2-nitrophenyl)ethane-1,2-diamine hydrochloride
• CAS No: 86419-71-8
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• MDL: MFCD01221105
• CID: 5227784
• PubChem ID: 16232150
• Update Time: 2026-03-07

N1-(2-nitrophenyl)ethane-1,2-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-AMINOETHYL)-N-(2-NITROPHENYL)AMINE HYDROCHLORIDE
• N1-(2-nitrophenyl)ethane-1,2-diamine hydrochloride

• MDL： MFCD01221105
• Inchi： 1S/C8H11N3O2.ClH/c9-5-6-10-7-3-1-2-4-8(7)11(12)13;/h1-4,10H,5-6,9H2;1H
• InChI Key： AKJKUIHKEAYYQI-UHFFFAOYSA-N
• SMILES： C1C=C(NCCN)C([N+]([O-])=O)=CC=1.Cl

Additional information on N1-(2-nitrophenyl)ethane-1,2-diamine hydrochloride

Comprehensive Overview of N1-(2-nitrophenyl)ethane-1,2-diamine hydrochloride (CAS No. 86419-71-8)

N1-(2-nitrophenyl)ethane-1,2-diamine hydrochloride (CAS No. 86419-71-8) is a specialized organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, characterized by its nitrophenyl and diamine functional groups, plays a pivotal role in the development of novel therapeutic agents and advanced materials. Its unique molecular structure, combining a 2-nitrophenyl moiety with an ethane-1,2-diamine backbone, makes it a versatile intermediate in organic chemistry.

In recent years, the demand for N1-(2-nitrophenyl)ethane-1,2-diamine hydrochloride has surged due to its applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are essential in designing antimicrobial and anticancer agents. The compound's hydrochloride salt form enhances its solubility, facilitating its use in aqueous reaction systems. This property aligns with the growing trend toward green chemistry and sustainable synthesis methods.

The synthesis of N1-(2-nitrophenyl)ethane-1,2-diamine hydrochloride involves a multi-step process, often starting with the nitration of phenyl derivatives followed by amination reactions. Its CAS No. 86419-71-8 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. The compound's stability under standard conditions makes it a reliable choice for laboratories focusing on high-throughput screening and combinatorial chemistry.

One of the most frequently searched questions related to this compound is: "What are the applications of N1-(2-nitrophenyl)ethane-1,2-diamine hydrochloride in medicinal chemistry?" The answer lies in its role as a precursor for benzimidazole and quinoxaline derivatives, which exhibit significant biological activity. Additionally, its nitro group can be reduced to an amine, enabling further functionalization for targeted drug design. This adaptability has made it a subject of interest in AI-driven drug discovery platforms, where computational models predict its reactivity and binding affinity.

Another trending topic is the compound's relevance in photodynamic therapy (PDT) research. The 2-nitrophenyl component can act as a photosensitizer, absorbing light to generate reactive oxygen species (ROS) for therapeutic purposes. This application has gained traction in oncology, particularly in studies exploring non-invasive cancer treatments. The compound's hydrochloride form also ensures compatibility with biological systems, a critical factor in translational research.

From an industrial perspective, N1-(2-nitrophenyl)ethane-1,2-diamine hydrochloride is valued for its scalability and cost-effectiveness. Manufacturers emphasize its use in producing dyes, pigments, and corrosion inhibitors, addressing key challenges in material durability and performance. The compound's nitro-aromatic structure contributes to its UV-absorbing properties, making it suitable for sunscreen formulations and polymer stabilization.

In conclusion, N1-(2-nitrophenyl)ethane-1,2-diamine hydrochloride (CAS No. 86419-71-8) stands at the intersection of innovation and practicality. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its importance in modern science. As research continues to uncover new uses, this compound will likely remain a cornerstone in both academic and industrial chemistry.